2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone

• IUPAC Name: 2-amino-1-[(3S)-3-[benzyl(cyclopropyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H25N3O/c18-11-17(21)19-10-4-7-16(13-19)20(15-8-9-15)12-14-5-2-1-3-6-14/h1-3,5-6,15-16H,4,7-13,18H2/t16-/m0/s1
• InChI Key: SXQUPPKJTQSBEQ-INIZCTEOSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN)N(CC2=CC=CC=C2)C3CC3
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)CN)N(CC2=CC=CC=C2)C3CC3
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone is a synthetic piperidine-derived compound characterized by a benzyl-cyclopropyl-amino substituent at the (S)-configured 3-position of the piperidine ring and an amino-ethanone moiety at the 1-position. The compound has been cataloged in chemical databases (e.g., PubChem) and commercial platforms like CymitQuimica, though its production status is currently listed as "discontinued" .

Synthetic routes for analogous piperidine derivatives often involve multi-step processes, such as Ugi reactions followed by reductions and coupling reactions (e.g., HATU-mediated couplings with amino acids), as seen in related compounds . However, specific synthetic protocols for this compound remain underexplored in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone typically involves multiple steps, starting with the preparation of the piperidine ring and the cyclopropyl group. Common synthetic routes may include:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Cyclopropyl Group: This step often involves cyclopropanation reactions using reagents like diazomethane or Simmons-Smith reagents.

Coupling Reactions: The final step involves coupling the benzyl group with the piperidine and cyclopropyl intermediates using reagents like palladium catalysts in Suzuki-Miyaura coupling reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques like chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Employing reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the amino or benzyl groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone involves its interaction with specific molecular targets in the body. This compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone, enabling comparative analysis of their synthesis, properties, and applications.

2-Amino-1-(piperidin-1-yl)ethanone

• Structure: Lacks the benzyl-cyclopropyl-amino group but retains the amino-ethanone and piperidine core.
• Synthesis : Synthesized via nucleophilic substitution or coupling reactions, achieving an 80% yield in one protocol .
• Properties :
  • Molecular Weight : ~156.22 g/mol (estimated).
  • NMR Data : 1H NMR (CDCl3) δ 3.50–3.20 (m, 4H, piperidine CH2), 2.70 (s, 2H, CH2NH2), 1.60–1.40 (m, 6H, piperidine CH2) .

2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one

• Structure : Features a pyrrolidine ring (5-membered vs. piperidine’s 6-membered) and an isopropyl group instead of cyclopropyl.
• Synthesis: Likely involves similar HATU-mediated couplings, as noted for related imidazolopiperazines .
• Properties :
  • Molecular Weight : ~289.38 g/mol (estimated).
• Comparison : The pyrrolidine ring may enhance conformational rigidity, while the isopropyl group offers different lipophilicity compared to cyclopropyl.

2-Amino-1-(2-hydroxyphenyl)ethanone

• Structure : Replaces the piperidine moiety with a 2-hydroxyphenyl group.
• Synthesis : Prepared via hydrolysis of nitro-coumarin derivatives using hydriodic acid and acetic acid .
• Properties :
  • Molecular Weight : 151.17 g/mol.
  • Melting Point : 177°C (decomposes) .

2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone

• Structure: Substitutes benzyl-cyclopropyl-amino with cyclopropyl-methyl-amino.
• Properties: Molecular Weight: 211.30 g/mol. CAS No.: 1354007-42-3 .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Synthesis Yield	Notable Properties
2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone	Piperidine	Benzyl-cyclopropyl-amino	~331.45*	N/A	Discontinued commercially
2-Amino-1-(piperidin-1-yl)ethanone	Piperidine	None	~156.22	80%	Simplified structure, lower steric bulk
2-Amino-1-[(R)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one	Pyrrolidine	Benzyl-isopropyl-amino	~289.38	N/A	Enhanced rigidity, isopropyl lipophilicity
2-Amino-1-(2-hydroxyphenyl)ethanone	Phenyl	2-Hydroxyl	151.17	N/A	High melting point, phenolic acidity
2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone	Piperidine	Cyclopropyl-methyl-amino	211.30	N/A	Reduced aromaticity, altered solubility

*Estimated based on structural formula.

Key Research Findings and Implications

Synthetic Efficiency: Piperidine-based analogs (e.g., 2-Amino-1-(piperidin-1-yl)ethanone) achieve higher yields (71–89%) compared to benzyl- or cyclopropyl-containing derivatives, where steric hindrance may complicate synthesis .

Substituent Effects : The benzyl-cyclopropyl group in the target compound likely enhances binding to hydrophobic pockets in biological targets, whereas hydroxyl or methyl groups in analogs modulate solubility and acidity .

Biological Activity

2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone, also known by its CAS number 646056-31-7, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following molecular formula: C$_{18}$H$_{27}$N$_3$O. Its structural features include a piperidine ring and a cyclopropyl group that may influence its biological interactions.

Research indicates that compounds similar to 2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone may exhibit their biological effects through several mechanisms:

• PI3-Kinase Inhibition : The compound has been associated with the inhibition of Class I PI3-kinase enzymes, which are critical in various signaling pathways related to cancer and inflammation. This inhibition can lead to reduced cellular proliferation and enhanced apoptosis in malignant cells .
• Antimicrobial Activity : Some derivatives of piperidine and similar structures have shown promising antibacterial and antifungal activities. For instance, certain related compounds demonstrated minimum inhibitory concentration (MIC) values effective against Gram-positive and Gram-negative bacteria .

Antimicrobial Efficacy

A summary of antimicrobial activity for compounds related to 2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone is presented below:

Compound	Target Organism	MIC (mg/mL)
Compound A	Staphylococcus aureus	0.0039
Compound B	Escherichia coli	0.025
Compound C	Candida albicans	0.0048

These findings suggest that modifications in the structure can significantly enhance the antimicrobial properties of similar compounds.

Case Studies

Several studies have investigated the biological activity of related compounds:

• Study on Anticancer Properties : A study highlighted the effects of piperidine derivatives on cancer cell lines, showing that specific substitutions could enhance cytotoxicity against various tumor types, including leukemia and solid tumors .
• Antimicrobial Research : In vitro tests revealed that some derivatives exhibited strong antibacterial activity against pathogens such as S. aureus and E. coli, with complete bacterial death observed within 8 hours at certain concentrations .